Cas no 1379262-27-7 ((2,4-Dimethoxy-5-methylphenyl)methanamine)

• Product Name: (2,4-Dimethoxy-5-methylphenyl)methanamine
• CAS No: 1379262-27-7
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD18906673
• CID: 5562741
• PubChem ID: 84039098
• Update Time: 2025-05-19

(2,4-Dimethoxy-5-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,4-dimethoxy-5-methylphenyl)methanamine
• EN300-8097263
• 1379262-27-7
• SCHEMBL23836672
• (2,4-Dimethoxy-5-methylphenyl)methanamine

• MDL： MFCD18906673
• Inchi： 1S/C10H15NO2/c1-7-4-8(6-11)10(13-3)5-9(7)12-2/h4-5H,6,11H2,1-3H3
• InChI Key： CWXYUBALICMCSU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C)=CC=1CN)OC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.5Ų

Additional information on (2,4-Dimethoxy-5-methylphenyl)methanamine

Introduction to (2,4-Dimethoxy-5-methylphenyl)methanamine (CAS No. 1379262-27-7)

(2,4-Dimethoxy-5-methylphenyl)methanamine, identified by its Chemical Abstracts Service (CAS) number 1379262-27-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic amine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both methoxy and methyl substituents on the benzene ring imparts distinct electronic and steric properties, which are pivotal in determining its reactivity and potential applications.

The compound's molecular structure consists of a benzene core substituted at the 2-position with a methoxy group (-OCH₃), at the 4-position with another methoxy group, and at the 5-position with a methyl group (-CH₃). This specific arrangement creates a highly functionalized aromatic system that can participate in diverse chemical transformations. The electron-donating nature of the methoxy groups enhances the nucleophilicity of the aromatic ring, while the methyl group introduces steric hindrance that can influence reaction pathways.

In recent years, (2,4-Dimethoxy-5-methylphenyl)methanamine has garnered attention in the development of novel pharmaceutical agents. Its structural features make it a promising precursor for synthesizing molecules with potential therapeutic applications. For instance, researchers have explored its utility in creating derivatives that exhibit antimicrobial and anti-inflammatory properties. The compound's ability to undergo selective functionalization allows for the introduction of additional pharmacophores, thereby expanding its pharmacological spectrum.

One of the most compelling aspects of CAS No. 1379262-27-7 is its role in medicinal chemistry. The combination of methoxy and methyl groups on the aromatic ring provides a scaffold that can be modified to target specific biological pathways. Recent studies have demonstrated its effectiveness in generating compounds that interact with enzymes and receptors involved in metabolic disorders. These findings underscore the compound's versatility and its potential as a building block for drug discovery.

The synthesis of (2,4-Dimethoxy-5-methylphenyl)methanamine involves multi-step organic reactions that highlight its synthetic utility. Common methodologies include nucleophilic aromatic substitution (SNAr) reactions, where the methoxy groups serve as leaving groups, allowing for the introduction of new substituents. Additionally, palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications on the benzene ring. These synthetic strategies underscore the compound's importance in facilitating complex molecular constructions.

From a computational chemistry perspective, CAS No. 1379262-27-7 has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have revealed insights into its electronic structure and reactivity, providing a theoretical foundation for experimental investigations. These computational approaches have been instrumental in predicting binding affinities and optimizing lead structures for drug development.

The pharmaceutical industry has shown particular interest in derivatives of (2,4-Dimethoxy-5-methylphenyl)methanamine due to their potential as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that modulate these pathways effectively. The structural features of this compound make it an attractive candidate for such applications.

In addition to its pharmaceutical applications, CAS No. 1379262-27-7 has found utility in materials science. Its aromatic nature and functional groups make it suitable for synthesizing polymers and liquid crystals with tailored properties. These materials exhibit unique optical and electronic characteristics that are valuable in display technologies and organic electronics. The compound's versatility underscores its broad applicability across multiple scientific disciplines.

The future prospects of (2,4-Dimethoxy-5-methylphenyl)methanamine are promising, with ongoing research exploring new synthetic routes and applications. Advances in green chemistry principles have also prompted investigations into more sustainable methods for producing this compound, reducing environmental impact while maintaining high yields and purity standards. Such efforts align with global initiatives to promote sustainable chemical manufacturing practices.

In conclusion, (2,4-Dimethoxy-5-methylphenyl)methanamine (CAS No. 1379262-27-7) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for drug discovery and material development. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of scientific innovation.